Cas no 1251565-55-5 (N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251565-55-5
• MF: C₁₆H₁₁N₅O₂S₂
• MW: 369.420839548111
• CID: 6076387
• PubChem ID: 49677715
• Update Time: 2025-10-30

N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
• N-(2,1,3-benzothiadiazol-4-yl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide
• 1251565-55-5
• N-(2,1,3-benzothiadiazol-4-yl)-2-[6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
• AKOS024527535
• F5913-0397
• N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
• VU0528155-1

• Inchi： 1S/C16H11N5O2S2/c22-14(18-10-3-1-4-11-16(10)20-25-19-11)8-21-9-17-12(7-15(21)23)13-5-2-6-24-13/h1-7,9H,8H2,(H,18,22)
• InChI Key： SZOSSDRFEGUYNI-UHFFFAOYSA-N
• SMILES： C(NC1C2C(C=CC=1)=NSN=2)(=O)CN1C=NC(C2SC=CC=2)=CC1=O

Computed Properties

• Exact Mass: 369.03541696g/mol
• Monoisotopic Mass: 369.03541696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-2-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

N-(2,1,3-Benzothiadiazol-4-Yl)-2,6-Oxo-4-(Thiophen-2-Yl)-1,6-Dihydropyrimidin-1-Ylacetamide: A Comprehensive Overview

The compound N-(2,1,3-benzothiadiazol-4-yl)-2,6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidin-1-y acetamide (CAS No. 125156555) has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a derivative of benzothiadiazole, a heterocyclic compound known for its versatile applications in drug design and material science. The integration of a thiophene moiety further enhances its electronic properties and pharmacokinetic profile.

Recent studies have highlighted the importance of benzothiadiazole derivatives in the development of novel therapeutic agents. The benzothiadiazole ring system is characterized by its ability to act as a π-electron donor or acceptor, making it a valuable component in designing molecules with specific electronic and optical properties. In the case of N-(2,1,3-benzothiadiazol -4 -yl)-2 ,6 -oxo -4 -(thiophen - 2 - yl ) - 1 ,6 - dihydropyrimidin - 1 - yl acetamide, the presence of the thiophene group introduces additional aromaticity and conjugation, which can significantly influence its reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as benzothiadiazole derivatives and their subsequent coupling with thiophene-containing moieties. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to enhance reaction yields and reduce reaction times in the preparation of similar compounds.

From a pharmacological perspective, N-(2 , 1 , 3 - benzothiadiazol - 4 - yl ) - 2 , 6 - oxo - 4 -( thiophen - 2 - yl ) - 1 ,6 dihydropyrimidin - yl acetamide has shown promising results in preliminary in vitro studies. Its ability to modulate key cellular pathways makes it a potential candidate for drug development targeting various diseases such as cancer and inflammation. For example, recent research has demonstrated its inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The combination of benzothiadiazole and thiophene groups imparts unique electronic properties to the molecule, making it a candidate for applications in organic electronics. For instance, it has been investigated as a component in organic photovoltaic cells due to its ability to absorb light across a broad spectrum and facilitate charge transport.

Despite its promising properties, further research is required to fully understand the mechanistic details of its bioactivity and electronic behavior. Collaborative efforts between chemists, biologists, and material scientists are essential to unlock the full potential of this compound. Ongoing studies are focusing on optimizing its pharmacokinetic profile for better bioavailability and minimizing potential off-target effects.

In conclusion,N -(2 , 1 ,3 benzothiadiazol –4 –yl ) –2 ,6 –oxo –4 –( thiophen – yl ) – dihydropyrimidin– yl acetamide represents a fascinating example of how structural modifications can lead to molecules with diverse applications. Its unique combination of functional groups positions it as a valuable tool in both therapeutic development and materials science. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex molecular systems.